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Compound of Interest

Compound Name: trans-1,4-Dichloro-2-butene

Cat. No.: B041546

An In-depth Technical Guide to trans-1,4-
Dichloro-2-butene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-1,4-Dichloro-2-butene, a
significant bifunctional reagent in organic synthesis. The document details its chemical and
physical properties, spectroscopic data, key synthetic applications with experimental protocols,
and safety information.

Core Compound Information

Chemical Identity:

IUPAC Name: (E)-1,4-dichlorobut-2-ene

CAS Number: 110-57-6

Molecular Formula: C4HeCl2

Molecular Weight: 125.00 g/mol

Molecular Structure:
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trans-1,4-Dichloro-2-butene is an organochlorine compound featuring a four-carbon chain
with a double bond in the C2-C3 position. The "trans" or "(E)" configuration indicates that the
substituent groups are on opposite sides of the double bond. Two chlorine atoms are attached
to the C1 and C4 positions. This structure provides two reactive sites for nucleophilic
substitution and other coupling reactions.

e Linear Formula: CICH2CH=CHCH-:CI
o SMILES: CIC\C=C\CCI

e InChl Key: FQDIANVAWVHZIR-OWOJBTEDSA-N

Quantitative Data
hvsical and Chemical .

Property Value Reference
Melting Point 1-3°C

Boiling Point 74-76 °C at 40 mmHg

Density 1.183 g/mL at 25 °C

Refractive Index (n20/D) 1.488

Vapor Pressure 10 mmHg at 20 °C

Flash Point 53 °C (127.4 °F) - closed cup

Spectroscopic Data
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Spectroscopy Data Highlights
H NMR Spectra available, showing characteristic peaks
for the vinyl and methylene protons.
Spectra available, indicating the presence of two
13C NMR

distinct carbon environments.

Spectra available, showing characteristic C-H

Infrared (IR
(R) and C=C stretching and bending frequencies.

Mass spectra show the molecular ion peak and
Mass Spectrometry (MS) characteristic fragmentation patterns for a

dichlorinated compound.

Experimental Protocols and Synthetic Applications

trans-1,4-Dichloro-2-butene is a versatile intermediate in organic synthesis, primarily used in
the production of polymers and fine chemicals.[1] Its bifunctionality allows for the construction
of various molecular architectures, including heterocycles and long-chain diamines.

Industrial Synthesis of Chloroprene

A major application of 1,4-dichloro-2-butene (as a mixture of cis and trans isomers) is in the
industrial production of chloroprene, the monomer for neoprene synthetic rubber. The process

starts with the chlorination of butadiene.

Workflow for Chloroprene Synthesis:
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Step 1: Chlorination

1,3-Butadiene Cl2

apor-phase chlorination Prepare NazS suspension
in MeOH/DMSO

Mixture of:
3,4-dichloro-1-butene and
1,4-dichloro-2-butene (cis/trans)

Add 1,4-dichloro-2-butene
dropwise

Step 2: IsTerization

Isomerization of
1,4-dichloro-2-butene

Stir at controlled
temperature

Heating with catalyst

and extract with ether

G,4—dichloro—1—butene]
[Cool, dilute with WaterD

Step 3: Dehy(gochlorinaﬁon

[DehydrochlorinatiorD
Dry, remove solvent,
and distill under

reduced pressure

Dilute NaOH

[ Chloroprene ]
2-chloro-1,3-butadi i i
(2-chloro utadiene) 2,5-Dihydrothiophene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [trans-1,4-Dichloro-2-butene CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041546#trans-1-4-dichloro-2-butene-cas-number-
and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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